Cas no 91337-46-1 (1H-Benzimidazole-2-ethanamine,5,6-dimethyl-)

• Product Name: 1H-Benzimidazole-2-ethanamine,5,6-dimethyl-
• CAS No: 91337-46-1
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 799618
• PubChem ID: 19047872
• Update Time: 2025-04-19

1H-Benzimidazole-2-ethanamine,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-ethanamine,5,6-dimethyl-
• 2-(5,6-Dimethyl-1H-benzimidazol-2-yl)ethanamine
• DTXSID00597708
• CCG-344309
• 91337-46-1
• WEGNZFPNBDRSSR-UHFFFAOYSA-N
• 2-(5,6-Dimethyl-1H-benzoimidazol-2-yl)-ethylamine
• 2-(5,6-DIMETHYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• SCHEMBL1973001
• 2-(5,6-Dimethyl-1H-benzo[d]imidazol-2-yl)ethan-1-amine
• 2-(5,6-Dimethyl-1H-benzimidazol-2-yl)ethan-1-amine
• CS-0321874
• AKOS000303409
• BB 0240389

• MDL： MFCD08691441
• Inchi： 1S/C11H15N3/c1-7-5-9-10(6-8(7)2)14-11(13-9)3-4-12/h5-6H,3-4,12H2,1-2H3,(H,13,14)
• InChI Key： WEGNZFPNBDRSSR-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 189.127
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.153
• Boiling Point: 425.4°C at 760 mmHg
• Flash Point: 240.7°C
• Refractive Index: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles